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Preventing clumping of magnesium chloride
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Compound of Interest

Compound Name: Magnesium chloride hexahydrate

Cat. No.: B146165

Technical Support Center: Magnesium Chloride
Hexahydrate

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in preventing the
clumping of magnesium chloride hexahydrate powder during storage.

Troubleshooting Guide: Clumped Magnhesium
Chloride Hexahydrate

Issue: The magnesium chloride hexahydrate powder has formed clumps or solidified into a
single mass in its container.

Cause: Magnesium chloride hexahydrate is a highly hygroscopic and deliquescent salt,
meaning it readily absorbs moisture from the atmosphere.[1][2][3][4] When exposed to ambient
air with a relative humidity (RH) above its critical relative humidity (CRH) of approximately 33-
34% at 20°C, the powder will begin to absorb water, leading to the formation of clumps and
eventually a liquid solution.[5][6][7][8]

Solutions:

o For Immediate Use: If the clumped material is needed for an experiment, it can still be used.
The clumping does not typically affect the chemical's quality.[1] You can break up the clumps
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mechanically using a clean, dry spatula or mortar and pestle in a low-humidity environment
(e.g., inside a glove box or a room with a dehumidifier).

e Drying the Material: For a finer powder, you may dry the clumped magnesium chloride
hexahydrate. Spread the material in a thin layer on a clean, dry glass or ceramic dish and
heat it in a drying oven at a temperature of 115°C in dry air.[1] After drying, allow the powder
to cool to room temperature inside a desiccator containing an active desiccant.

e Solution Standardization: If the exact concentration of a solution prepared from clumped
material is critical, it is advisable to standardize the solution. This can be done using
methods such as chloride titration (e.g., Mohr's Method).[1]

Frequently Asked Questions (FAQSs)

Q1: Why is my magnesium chloride hexahydrate powder clumping, even in a sealed
container?

Al: Clumping occurs due to moisture absorption.[1][4] Even if the container is sealed, it may
not be completely airtight. Small amounts of moisture can enter over time, especially with
repeated opening and closing. Additionally, if the powder was exposed to humid air before
sealing, the trapped moisture can cause clumping. To mitigate this, always handle the powder
in a dry environment and ensure the container is specifically designed for moisture-sensitive
materials.

Q2: What is the ideal storage environment for magnesium chloride hexahydrate?

A2: The ideal storage environment is a cool, dry, and well-ventilated area.[2][4][9] The relative
humidity should be kept below 33%.[6][7] It is crucial to store it in a tightly closed, airtight, and
moisture-proof container.[4][9][10][11] For enhanced protection, desiccants can be placed
inside the storage container or a desiccator cabinet can be used.[9]

Q3: Does clumping affect the purity or performance of the magnesium chloride hexahydrate?

A3: Generally, clumping due to moisture absorption does not alter the chemical purity of the
magnesium chloride hexahydrate itself.[1] However, the added water content will change the
overall weight and concentration. For applications where precise measurements are critical,
this can be a significant source of error.
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Q4: Can | use a standard screw-cap bottle for storage?

A4: While a standard screw-cap bottle is better than an open container, it may not provide a
sufficient barrier to moisture for long-term storage of a highly hygroscopic material like
magnesium chloride hexahydrate. It is recommended to use containers with a more robust
sealing mechanism, such as those with a PTFE liner in the cap or containers specifically rated
for hygroscopic reagents. Using a secondary containment, such as placing the primary
container inside a sealed bag with a desiccant, can also be effective.[1][12]

Q5: What are some recommended desiccants to use for storing magnesium chloride
hexahydrate?

A5: Indicating silica gel is a common and effective choice. The color change provides a visual
cue when the desiccant is saturated and needs to be regenerated or replaced. Other options
include molecular sieves. It is important to ensure the desiccant does not come into direct
contact with the magnesium chloride hexahydrate powder.

Data Presentation

Table 1: Critical Relative Humidity (CRH) of Magnesium Chloride Hexahydrate

Temperature Critical Relative Humidity (CRH)

20°C ~33-34%[5][6][7]

Note: Above this relative humidity, magnesium chloride hexahydrate will absorb moisture
from the air.

Experimental Protocols

Protocol 1: Evaluating the Efficacy of Different Storage Containers

Objective: To determine the most effective type of container for preventing moisture absorption
by magnesium chloride hexahydrate powder.

Methodology:
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e Preparation: Place 10.0 g of freshly opened, free-flowing magnesium chloride
hexahydrate powder into three different types of pre-weighed containers:

o Container A: Standard screw-cap polypropylene bottle.
o Container B: Glass bottle with a PTFE-lined screw cap.

o Container C: Container B placed inside a heat-sealed, moisture-barrier bag containing a
small packet of indicating silica gel.

« Initial Measurement: Record the initial total weight of each container with the powder.

o Storage: Place all three containers in a controlled environment with a relative humidity of
50% and a temperature of 25°C.

o Data Collection: At 24-hour intervals for one week, remove the containers from the humid
environment and immediately record their weight.

e Analysis: Calculate the weight gain for each container at each time point. The container with
the lowest weight gain is the most effective at preventing moisture absorption.
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Caption: Troubleshooting workflow for clumped magnesium chloride hexahydrate.
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Caption: Logical relationship between cause, effect, and prevention of clumping.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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